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Compound of Interest

Compound Name: C.I. Mordant red 94

Cat. No.: B15555823 Get Quote

In-Depth Technical Guide to C.I. Mordant Red 94
For Researchers, Scientists, and Drug Development Professionals

Core Compound Details
C.I. Mordant Red 94, identified by the CAS Registry Number 61931-83-7, is a synthetic azo

dye.[1][2][3] This technical guide provides a comprehensive overview of its chemical identity,

available technical data, and synthesis, compiled for professionals in research and

development.

Chemical Identification and Synonyms
The definitive chemical identifier for C.I. Mordant Red 94 is its CAS number. It is also known

by several other names and identifiers, as detailed in the table below.
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Identifier Type Value

CAS Registry Number 61931-83-7[1][2][3]

C.I. Number 18841

IUPAC Name

sodium p-[4,5-dihydro-4-[(2-hydroxy-5-methyl-3-

nitrophenyl)azo]-3-methyl-5-oxo-1H-pyrazol-1-

yl]benzenesulphonate

Molecular Formula C₁₇H₁₄N₅NaO₇S[4]

Molecular Weight 455.38 g/mol [4]

Synonyms C.I. Mordant Red 94, HY-D0597, CS-0010687

Physicochemical and Technical Data
At present, detailed quantitative data for C.I. Mordant Red 94, such as solubility, melting point,

and spectral analysis (UV-Vis, NMR), are not extensively reported in publicly accessible

literature. This section will be updated as validated data becomes available.

Synthesis Protocol
The synthesis of C.I. Mordant Red 94 involves a diazo coupling reaction. The general

procedure is as follows:

Diazotization: 2-Amino-4-methyl-6-nitrophenol is diazotized.

Coupling: The resulting diazonium salt is coupled with 4-(3-Methyl-5-oxo-4,5-dihydropyrazol-

1-yl)benzenesulfonic acid.[1]

A generalized workflow for the synthesis is depicted in the following diagram.
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General Synthesis Workflow for C.I. Mordant Red 94

Diazotization Step

Coupling Step

2-Amino-4-methyl-6-nitrophenol

Diazonium Salt IntermediateReaction

Diazotizing Agent
(e.g., NaNO₂/HCl)

C.I. Mordant Red 944-(3-Methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid
Coupling

Click to download full resolution via product page

Synthesis of C.I. Mordant Red 94.

Experimental Applications and Protocols
While C.I. Mordant Red 94 is classified as a fluorescent dye and an azo dye, specific, detailed

experimental protocols for its application in research, drug development, or other scientific

fields are not readily available in the current body of scientific literature.[1][4] Mordant dyes, in

general, find applications in various fields such as:

Textile Dyeing: Due to their ability to form strong complexes with metal ions (mordants), they

are used to impart color to fabrics like wool, silk, and leather.

Biological Staining: Some mordant dyes are utilized in histology to stain tissues and cellular

components.
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Given the lack of specific protocols for C.I. Mordant Red 94, researchers may consider

adapting general protocols for other mordant dyes as a starting point for their investigations.

This would involve empirical determination of optimal conditions such as dye concentration,

mordant selection and concentration, pH, temperature, and incubation time. A hypothetical

workflow for evaluating a new mordant dye in a biological staining application is presented

below.
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Hypothetical Workflow for Evaluating a Novel Mordant Dye in Biological Staining

Preparation

Staining Protocol Development

Analysis

Prepare Stock Solutions
(Dye and Mordant)

Mordanting
(Apply Mordant to Sample)

Prepare Biological Sample
(e.g., Tissue Section, Cell Culture)

Staining
(Apply Dye Solution)

Washing and Dehydration

Microscopy and Imaging

Evaluate Staining Efficacy
(Specificity, Intensity, Photostability)
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Workflow for evaluating a mordant dye.

Signaling Pathways and Logical Relationships
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There is currently no information available in the scientific literature detailing the interaction of

C.I. Mordant Red 94 with any biological signaling pathways. As an azo dye, its primary

function is as a colorant, and its potential biological activities or interactions at a molecular level

have not been elucidated.

Conclusion
C.I. Mordant Red 94 is a synthetic azo dye with a defined chemical structure and a known

method of synthesis. However, there is a notable absence of comprehensive technical data,

including detailed physicochemical properties and established experimental protocols for its

application in scientific research. This guide serves as a foundational document summarizing

the available information and highlights the need for further investigation to fully characterize

this compound and explore its potential applications in various scientific and industrial fields.

Researchers interested in utilizing C.I. Mordant Red 94 are encouraged to perform initial

validation and optimization studies for their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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